Cas no 500544-63-8 (3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-)

3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- structure
500544-63-8 structure
Product Name:3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
CAS No:500544-63-8
MF:C14H8ClF3N4
MW:324.688331604004
CID:1555411
Update Time:2024-08-24

3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinamine, N-(2-chloro-4-pyrimidinyl)-7-(trifluoromethyl)-
    • Inchi: 1S/C14H8ClF3N4/c15-13-19-4-3-12(22-13)21-10-5-8-1-2-9(14(16,17)18)6-11(8)20-7-10/h1-7H,(H,19,21,22)
    • InChI Key: OOAOZKQHNSWPAE-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(C(F)(F)F)C=2)C=C(NC2C=CN=C(Cl)N=2)C=1

Computed Properties

  • Exact Mass: 324.03914

Experimental Properties

  • Density: 1.512±0.06 g/cm3(Predicted)
  • Boiling Point: 503.7±45.0 °C(Predicted)
  • PSA: 50.7
  • pka: 1.58±0.26(Predicted)
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